ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (ECC) is an organic compound with the molecular formula C11H12IN3O2. It is a colorless, odorless, and crystalline solid. ECC is an important intermediate used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In addition, ECC has been used as a catalyst in organic synthesis and as a reagent for the analysis of various organic compounds.
Scientific Research Applications
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in organic synthesis and as a reagent for the analysis of various organic compounds. In addition, this compound has been used in the synthesis of various metal complexes, in the preparation of various polymers, and in the synthesis of various metal-containing compounds.
Mechanism of Action
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is an organic compound that is used as a catalyst in organic synthesis. The mechanism of action of this compound is based on its ability to form a complex with various metal ions, which then facilitates the formation of a desired product. In addition, this compound can also act as a reagent for the analysis of various organic compounds.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects in humans. However, it has been found to be toxic to aquatic life and can cause skin and respiratory irritation in humans.
Advantages and Limitations for Lab Experiments
The use of ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate in laboratory experiments has several advantages. It is an inexpensive and readily available reagent, and it can be used in a variety of reactions. In addition, it is a relatively non-toxic compound and is not volatile. However, this compound is sensitive to light and heat and can be easily degraded in the presence of oxygen.
Future Directions
There are several potential future directions for the use of ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate. It could be used in the synthesis of new pharmaceuticals and agrochemicals. It could also be used as a catalyst in organic synthesis and as a reagent for the analysis of various organic compounds. In addition, it could be used in the synthesis of various metal complexes, in the preparation of various polymers, and in the synthesis of various metal-containing compounds. Finally, it could be used in the development of new analytical techniques for the analysis of organic compounds and in the development of new catalysts for organic synthesis.
Synthesis Methods
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate can be synthesized via a variety of methods, including the use of an iodomethylation reaction. In this reaction, an alkyl halide is reacted with an iodomethyl group to form an alkyl iodide. This alkyl iodide is then reacted with a cyanophenyl group to form this compound. Other methods of synthesis include the use of a Grignard reaction, an oxidation reaction, and a condensation reaction.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the reaction of starting materials through a series of steps to obtain the final product.", "Starting Materials": [ "Ethyl acetoacetate", "4-cyanobenzaldehyde", "Iodomethane", "Sodium ethoxide", "Acetic acid", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate and 4-cyanobenzaldehyde in the presence of sodium ethoxide to form ethyl 3-(4-cyanophenyl)-2-oxobut-3-enoate.", "Step 2: Reaction of ethyl 3-(4-cyanophenyl)-2-oxobut-3-enoate with iodomethane in the presence of potassium carbonate to form ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxobut-3-enoate.", "Step 3: Cyclization of ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxobut-3-enoate with sodium bicarbonate in methanol to form ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate.", "Step 4: Hydrolysis of ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate with hydrochloric acid to form the corresponding acid.", "Step 5: Neutralization of the acid with sodium hydroxide to form the final product, ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate." ] } | |
2694735-29-8 | |
Molecular Formula |
C16H16INO3 |
Molecular Weight |
397.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.